Valacyclovir hydrochloride

Specification

• Description: Valacyclovir hydrochloride is an organic molecular entity.; Valacyclovir hydrochloride is an antiviral prescription medicine approved by the U.S. Food and Drug Administration (FDA) to:; Treat and/or prevent certain types of herpes simplex virus (HSV) infections, including genital herpes (genital lesions) and cold sores (orolabial lesions); Reduce the risk of transmitting genital herpes to other people; Treat varicella zoster virus (VZV) infections, including chicken pox (primary varicella infection) and shingles (herpes zoster); HSV and VZV infections can be opportunistic infections (OIs) of HIV.; Valacyclovir Hydrochloride is the hydrochloride salt of valacyclovir. Valacyclovir is an acyclovir prodrug that, after metabolization, inhibits viral DNA replication. It is used in the management of herpes simplex and varicella zoster infections, as well as prophylactically for human cytomegalovirus infections.; A prodrug of acyclovir that is used in the treatment of HERPES ZOSTER and HERPES SIMPLEX VIRUS INFECTION of the skin and mucous membranes, including GENITAL HERPES.
• CAS No.: 136489-37-7
• Molecular Formula: C13H21ClN6O4
• Molecular Weight: 360.8 g/mol
• IUPAC Name: 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2S)-2-amino-3-methylbutanoate;hydrochloride
• Standard InChI: InChI=1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-8H,3-4,6,14H2,1-2H3,(H3,15,17,18,20);1H/t8-;/m0./s1
• Standard InChI Key: ZCDDBUOENGJMLV-QRPNPIFTSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)N.Cl
• SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)N.Cl
• Canonical SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1NC(=NC2=O)N)N.Cl